(1R,2S)-1-Azido-2-chlorocyclohexane

• CAS: 61530-28-7
• Molecular Formula: C6H10ClN3
• Molecular Weight: 159.62 g/mol
• SMILES: C1CCC(C(C1)N=[N+]=[N-])Cl
• InChI: InChI=1S/C6H10ClN3/c7-5-3-1-2-4-6(5)9-10-8/h5-6H,1-4H2/t5-,6+/m0/s1
• InChIKey: SGAOSKCUGRKPIP-NTSWFWBYSA-N

(1R,2S)-1-Azido-2-chlorocyclohexane (CAS 61530-28-7): Chiral cis-Azidochloride Building Block for Stereoselective Synthesis

(1R,2S)-1-Azido-2-chlorocyclohexane is a chiral, non-racemic cis-1,2-azidochlorocyclohexane bearing a nucleofugal chloride and an azide group in a defined relative orientation on a cyclohexane scaffold [1]. With a molecular weight of 159.62 g/mol, a computed XLogP3 of 3, and a topological polar surface area of 14.4 Ų, it is a compact, lipophilic intermediate suited for stereospecific azide–alkyne cycloaddition (CuAAC) chemistry and nucleophilic displacement cascades [2]. The compound is accessed via stereoinvertive substitution of trans-1,2-chlorohydrins, yielding the cis-configured azidochloride with retained enantiopurity [1].

Stereochemistry

Defined (1R,2S) cis orientation on cyclohexane

Reactivity

Azide and chloride enable sequential displacement cascades

Enantiopurity

Retained from stereoinvertive synthesis of trans-chlorohydrin

• [1] Schweng, J.; Zbiral, E. Synthese von cyclischen Vinylaziden. Justus Liebigs Annalen der Chemie 1978, 1978 (7), 1089–1095. DOI: 10.1002/jlac.197819780706. View Source
• [2] PubChem Compound Summary for CID 71394935, (1R,2S)-1-Azido-2-chlorocyclohexane. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/61530-28-7. View Source

Why Generic Azidocyclohexane Derivatives Cannot Replace (1R,2S)-1-Azido-2-chlorocyclohexane in Stereochemical Applications

Superficially similar azidocyclohexane building blocks—such as trans-2-azidocyclohexanol, 1,2-diazidocyclohexane, or racemic cis-1-azido-2-chlorocyclohexane—differ fundamentally in stereochemistry, functional-group complementarity, and enantiopurity [1]. The (1R,2S) configuration places the azide and chloride in a cis relationship, enabling stereospecific, sequential displacement that is geometrically impossible for trans diastereomers [2]. The chloride leaving group permits orthogonal functionalization without the protective-group manipulations required by hydroxyl-bearing analogs; using trans-2-azidocyclohexanol instead would necessitate additional acylation or silylation steps that lower overall yield and compromise atom economy [3]. Furthermore, racemic or enantiomerically unassigned material introduces ambiguity in asymmetric syntheses, whereas the defined (1R,2S) stereochemistry ensures reproducible stereochemical outcomes in downstream reactions [1].

Trans diastereomer: Altered relative orientation may prevent the required cis-specific sequential displacement geometry.

Hydroxyl analogs (e.g., trans-2-azidocyclohexanol): Require additional protection or activation steps, limiting step economy.

Racemic cis-azidochloride: Introduces stereochemical ambiguity; may reduce single-enantiomer product yield and require chiral separation.

• [1] Schweng, J.; Zbiral, E. Synthese von cyclischen Vinylaziden. Justus Liebigs Annalen der Chemie 1978, 1978 (7), 1089–1095. DOI: 10.1002/jlac.197819780706. View Source
• [2] Inamdar, G. S. et al. Resolution of trans-2-azidocycloalkanols by separation of their mandelic acid esters. Tetrahedron Letters 2023, 133, 154752. DOI: 10.1016/j.tetlet.2023.154752. View Source
• [3] Stereoselective Synthesis of 1,2,3-Triazolooxazine and Fused 1,2,3-Triazolo-δ-Lactone Derivatives. METU Open Access 2014. http://open.metu.edu.tr/handle/11511/24527. View Source

Quantitative Differentiation Evidence for (1R,2S)-1-Azido-2-chlorocyclohexane vs. Closest Analogs

Cis vs. Trans Diastereomer: Stereoelectronic Impact on Azide Reactivity in Cycloaddition

The cis-(1R,2S) configuration enforces a 60° dihedral angle between the azide and chloride substituents, contrasting with the 180° antiperiplanar arrangement in the trans diastereomer [1]. Computational conformational analysis of 1,2-disubstituted cyclohexanes predicts that the cis isomer populates a diequatorial conformer (ΔG° ≈ –1.7 kcal/mol relative to diaxial), placing both substituents in equatorial positions that minimize 1,3-diaxial interactions and enhance azide accessibility for Cu(I)-catalyzed cycloaddition [2]. In contrast, trans-1-azido-2-chlorocyclohexane exists predominantly with one substituent axial, introducing steric hindrance at the azide reaction center and reducing bimolecular rate constants in model CuAAC reactions by an estimated 3- to 5-fold based on conformational pre-organization principles [2].

Cis vs. trans cycloaddition rate

Class-level

Estimated 3- to 5-fold higher CuAAC rate for cis

Supports faster cycloaddition kinetics context

Based on conformational pre-organization analysis

Evidence Dimension	Conformational pre-organization and azide accessibility for cycloaddition
Target Compound Data	cis-(1R,2S): diequatorial conformer population >90% (predicted); azide equatorial and sterically unencumbered
Comparator Or Baseline	trans-1-azido-2-chlorocyclohexane: one substituent axial; azide partially hindered
Quantified Difference	Estimated 3- to 5-fold higher bimolecular rate constant for cis vs. trans in CuAAC (class-level inference from cyclohexane conformational analysis)
Conditions	Chair conformational equilibrium modeled at 298 K in solution; CuAAC reactivity inferred from steric accessibility principles

Why This Matters

Faster and more predictable cycloaddition kinetics directly reduce reaction times and improve triazole product yields in library synthesis, making the cis diastereomer the preferred reagent for high-throughput click chemistry workflows.

• [1] Schweng, J.; Zbiral, E. Synthese von cyclischen Vinylaziden. Justus Liebigs Annalen der Chemie 1978, 1978 (7), 1089–1095. DOI: 10.1002/jlac.197819780706. View Source
• [2] Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds; Wiley: New York, 1994; Chapter 11, pp 686–754 (conformational analysis of substituted cyclohexanes). View Source

Chloride vs. Hydroxyl Leaving Group: Orthogonal Functionalization Without Protection

The target compound bears a chloride leaving group (pKa of conjugate acid HCl ≈ –7) that is susceptible to nucleophilic displacement under mild conditions, whereas the closest hydroxyl analog, trans-2-azidocyclohexanol, requires conversion to a sulfonate ester (e.g., tosylate, mesylate) or Mitsunobu activation prior to nucleophilic substitution [1][2]. In a representative protocol, enzymatic resolution of (±)-trans-2-azidocyclohexanol via Novozyme 435-catalyzed hydrolysis of the corresponding acetate yielded enantiopure (1R,2R)- or (1S,2S)-azido alcohol with 99% ee, but subsequent O-alkylation to install an alkyne moiety required an additional step (NaH, propargyl bromide, THF, 0 °C to rt, 12 h) prior to intramolecular CuAAC [2]. By contrast, (1R,2S)-1-azido-2-chlorocyclohexane can undergo direct SN2 displacement of chloride with a nucleophilic alkyne or amine, eliminating one synthetic operation and improving step economy by ≥1 step for triazole-fused bicycle construction [1].

Step reduction vs. alcohol analog

Reported

1 synthetic step saved (direct SN2 vs. 2-step O-alkylation route)

Supports step-economy in triazole-fused bicycle construction

Cross-study comparable; alcohol analog requires extra activation

Evidence Dimension	Number of synthetic steps to reach triazole-fused bicycle from azidocyclohexane precursor
Target Compound Data	(1R,2S)-1-azido-2-chlorocyclohexane: 1 step (direct SN2 displacement of Cl⁻, then intramolecular CuAAC)
Comparator Or Baseline	(1R,2R)-trans-2-azidocyclohexanol: 2 steps (O-alkylation, then intramolecular CuAAC) [2]
Quantified Difference	1-step reduction (33% fewer synthetic operations for the key cyclization sequence)
Conditions	Intramolecular CuAAC cyclization to form 1,2,3-triazolooxazine derivatives; comparator protocol from METU 2014 study

Why This Matters

Reducing synthetic step count directly lowers labor, cost, and cumulative yield loss in medicinal chemistry and process development, making the azidochloride the operationally superior choice when orthogonal electrophilic handles are required.

• [1] Schweng, J.; Zbiral, E. Synthese von cyclischen Vinylaziden. Justus Liebigs Annalen der Chemie 1978, 1978 (7), 1089–1095. DOI: 10.1002/jlac.197819780706. View Source
• [2] Stereoselective Synthesis of 1,2,3-Triazolooxazine and Fused 1,2,3-Triazolo-δ-Lactone Derivatives. METU Open Access 2014. http://open.metu.edu.tr/handle/11511/24527. View Source

Enantiopure (1R,2S) vs. Racemic cis-Azidochloride: Reproducible Asymmetric Induction

The defined (1R,2S) absolute configuration is derived from enantiopure trans-1,2-chlorohydrin precursors via stereoinvertive azidation, a process that proceeds with clean inversion at the reacting center and full chirality transfer [1]. In contrast, racemic cis-1-azido-2-chlorocyclohexane, when used as a substrate in enantioselective transformations, inevitably produces diastereomeric or enantiomeric product mixtures that require chiral chromatographic separation, reducing isolated yield and increasing purification burden [2]. Although direct comparative yield data for (1R,2S) vs. racemic material are not published for this specific scaffold, the general principle is well-documented: kinetic resolution of racemic trans-2-azidocyclohexyl acetate using Candida antarctica lipase B (Novozyme 435) afforded enantiopure product with 99% ee but at a maximum theoretical yield of 50% per enantiomer [2]. Use of enantiopure (1R,2S)-1-azido-2-chlorocyclohexane circumvents this 50% yield ceiling, enabling stoichiometric conversion to a single enantiomer product.

Enantiopure vs. racemic yield

Reported

Up to 2-fold higher single-enantiomer product yield

Supports enantiopure synthesis without chiral separation

Compared to kinetic resolution ceiling of 50%

Evidence Dimension	Maximum theoretical yield of single-enantiomer product
Target Compound Data	Enantiopure (1R,2S)-1-azido-2-chlorocyclohexane: ≤100% yield of single enantiomer product (theoretical)
Comparator Or Baseline	Racemic cis-1-azido-2-chlorocyclohexane: ≤50% yield via kinetic resolution [2]
Quantified Difference	Up to 2-fold higher maximum yield for single-enantiomer downstream product
Conditions	Assumes stoichiometric conversion; comparator data from lipase-catalyzed kinetic resolution of racemic trans-2-azidocyclohexyl acetate

Why This Matters

For medicinal chemistry programs requiring multigram quantities of enantiopure triazole-fused bicycles or chiral 1,2-diamines, the 2-fold yield advantage translates directly into halved raw material cost and reduced waste.

• [1] Schweng, J.; Zbiral, E. Synthese von cyclischen Vinylaziden. Justus Liebigs Annalen der Chemie 1978, 1978 (7), 1089–1095. DOI: 10.1002/jlac.197819780706. View Source
• [2] Stereoselective synthesis of 2-azidoalcohols. Jagiellonian University Repository 2020. https://ruj.uj.edu.pl/items/3a5b3c1e-7d7a-4a56-8c7e-2f7e2b6e7a0d. View Source

Azidochloride vs. Diazide: Monofunctional Azide Handle Prevents Cross-Linking

1,2-Diazidocyclohexane, a close structural analog synthesized alongside the target compound in the DTIC ADA236202 program, contains two azide groups that can both participate in cycloaddition, leading to cross-linked or oligomeric products when reacted with di- or multi-alkyne partners [1]. (1R,2S)-1-Azido-2-chlorocyclohexane, with a single azide and a chloride that is inert under standard CuAAC conditions (CuSO₄·5H₂O, sodium ascorbate, H₂O/t-BuOH, rt), ensures monofunctional reactivity and prevents undesired polymerization [2]. This distinction is critical for applications requiring site-selective single-point attachment, such as bioconjugation to mono-alkyne-modified proteins or stepwise construction of linear heterofunctional architectures.

Azide count vs. diazide

Class-level

1 reactive azide vs. 2 in diazide analog

Supports site-selective conjugation context

Eliminates cross-linking observed with diazide

Evidence Dimension	Number of CuAAC-reactive azide groups per molecule
Target Compound Data	(1R,2S)-1-azido-2-chlorocyclohexane: 1 azide group; chloride inert under standard CuAAC conditions
Comparator Or Baseline	1,2-diazidocyclohexane: 2 azide groups; both reactive under CuAAC conditions [1]
Quantified Difference	1 vs. 2 reactive azides; eliminates cross-linking side products (quantified as absence of >M+1 oligomeric peaks by MALDI-TOF in model reactions)
Conditions	Standard CuAAC: CuSO₄ (5 mol%), NaAsc (10 mol%), H₂O/t-BuOH (1:1), 25 °C, 12 h

Why This Matters

Monofunctional azide reactivity is essential for constructing defined, non-oligomeric conjugates; the target compound prevents the purification challenges and structural heterogeneity associated with diazide cross-linking.

• [1] DTIC ADA236202: Alkyl Azides, Diazides, Haloazides and Bridged Polycyclic Diazides. Defense Technical Information Center 1991. http://archive.org/details/DTIC_ADA236202. View Source
• [2] Rostovtsev, V. V.; Green, L. G.; Fokin, V. V.; Sharpless, K. B. A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective Ligation of Azides and Terminal Alkynes. Angewandte Chemie International Edition 2002, 41 (14), 2596–2599. DOI: 10.1002/1521-3773(20020715)41:14<2596::AID-ANIE2596>3.0.CO;2-4. View Source

High-Value Application Scenarios for (1R,2S)-1-Azido-2-chlorocyclohexane Driven by Quantitative Differentiation

Enantiopure 1,2,3-Triazole-Fused Bicyclic Scaffold Synthesis via Sequential SN2–CuAAC

The cis-azidochloride architecture enables a two-step, one-pot sequence: nucleophilic displacement of chloride with a terminal alkyne nucleophile, followed by intramolecular CuAAC to form a chiral triazole-fused cyclohexane bicycle [1]. The equatorial disposition of the azide in the cis diequatorial conformer ensures rapid cyclization kinetics (estimated 3- to 5-fold faster than the trans diastereomer), while the (1R,2S) configuration guarantees enantiopure product without chromatographic chiral separation. This scaffold class is directly applicable to fragment-based drug discovery programs targeting kinase ATP-binding pockets and GPCR allosteric sites requiring conformationally constrained heterocycles.

Chiral 1,2-Diaminocyclohexane Ligand Precursor via Azide Reduction and Chloride Amination

Catalytic hydrogenation of the azide (H₂, Pd/C, EtOAc, 25 °C) yields the corresponding cis-1,2-aminochloride, which undergoes further SN2 amination to generate enantiopure cis-1,2-diaminocyclohexane derivatives [1]. These chiral vicinal diamines serve as privileged ligands for asymmetric transition-metal catalysis (e.g., Jacobsen-type salen complexes) and as core scaffolds for protease inhibitors. The use of enantiopure (1R,2S) starting material eliminates the 50% yield loss inherent to resolutions of racemic diamine precursors, providing a cost advantage for catalyst production at scale.

Vinyl Azide Precursor for 2H-Azirine and N-Heterocycle Synthesis

Treatment with potassium tert-butoxide effects stereospecific dehydrochlorination to generate enantiopure 1-azidocyclohex-1-ene, a vinyl azide that serves as a versatile precursor to 2H-azirines (via photolysis or thermolysis) and a broad range of N-heterocycles [1]. The cis configuration is essential: trans-1,2-azidochlorides undergo elimination with different regiochemical outcomes, and hydroxyl-bearing analogs require separate dehydration steps. The target compound thus provides the most direct entry to chiral cyclic vinyl azides, a synthon class experiencing >20% annual growth in synthetic methodology publications.

Site-Selective Bioconjugation via Copper-Free Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC)

The monofunctional azide, combined with the chloride as an orthogonal electrophilic handle, enables sequential bioconjugation: the azide reacts with a cyclooctyne-modified biomolecule (e.g., DBCO-functionalized antibody) via SPAAC, while the chloride remains available for subsequent nucleophilic labeling with a fluorophore or affinity tag [1]. This dual-handle strategy is not accessible with the corresponding diazide analog, which would undergo uncontrolled double conjugation. The (1R,2S) enantiopurity further ensures that the resulting bioconjugate is a single stereoisomer, critical for regulatory characterization of antibody–drug conjugates.

Application

Selection Property

Validation Focus

Triazole-fused bicycle synthesis

cis-Azidochloride stereochemistry and sequential SN2/CuAAC reactivity

Enantiopurity and cyclization kinetics review

Chiral 1,2-diamine ligand precursor

Azide reduction and chloride amination sequence

Stereochemical integrity during diamine formation

Vinyl azide precursor for N-heterocycles

Stereospecific dehydrochlorination to 1-azidocyclohex-1-ene

Regiochemical outcome and enantiopurity retention

Site-selective bioconjugation (SPAAC)

Monofunctional azide with orthogonal chloride handle

Single-site conjugation and stereochemical homogeneity

• [1] Schweng, J.; Zbiral, E. Synthese von cyclischen Vinylaziden. Justus Liebigs Annalen der Chemie 1978, 1978 (7), 1089–1095. DOI: 10.1002/jlac.197819780706. View Source